Cas no 1207447-40-2 ((R)-2-Hydroxy-3-(tetrahydro-2H-pyran-4-yl)propanoic acid)

(R)-2-Hydroxy-3-(tetrahydro-2H-pyran-4-yl)propanoic acid is a chiral hydroxy acid featuring a tetrahydro-2H-pyran-4-yl substituent, which imparts structural rigidity and stereochemical specificity. This compound is valuable in asymmetric synthesis and pharmaceutical applications due to its enantiomeric purity and functional versatility. The presence of both hydroxyl and carboxylic acid groups allows for further derivatization, making it a useful intermediate in the preparation of bioactive molecules. Its tetrahydropyran ring enhances stability and influences conformational properties, which can be advantageous in drug design. The compound is typically synthesized under controlled conditions to ensure high optical purity, meeting stringent requirements for research and industrial use.

(R)-2-Hydroxy-3-(tetrahydro-2H-pyran-4-yl)propanoic acid structure

1207447-40-2 structure

Product Name:(R)-2-Hydroxy-3-(tetrahydro-2H-pyran-4-yl)propanoic acid

CAS No:1207447-40-2

MF:C₈H₁₄O₄

MW:174.194363117218

CID:4933825

Update Time:2025-11-02

(R)-2-Hydroxy-3-(tetrahydro-2H-pyran-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- (R)-2-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propanoic acid
- (2R)-2-hydroxy-3-(oxan-4-yl)propanoic acid
- (R)-2-Hydroxy-3-(tetrahydro-2H-pyran-4-yl)propanoic acid
- Inchi： 1S/C8H14O4/c9-7(8(10)11)5-6-1-3-12-4-2-6/h6-7,9H,1-5H2,(H,10,11)/t7-/m1/s1
- InChI Key： PNYHOVZKYXHIRF-SSDOTTSWSA-N
- SMILES： O1CCC(C[C@H](C(=O)O)O)CC1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 151
XLogP3: 0.1
Topological Polar Surface Area: 66.8

(R)-2-Hydroxy-3-(tetrahydro-2H-pyran-4-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A119002763-1g	(R)-2-Hydroxy-3-(tetrahydro-2h-pyran-4-yl)propanoic acid	1207447-40-2	95%	1g	$556.38	2023-09-04
Chemenu	CM488772-1g	(R)-2-Hydroxy-3-(tetrahydro-2H-pyran-4-yl)propanoic acid	1207447-40-2	97%	1g	$550	2023-11-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1760461-1g	(r)-2-Hydroxy-3-(tetrahydro-2h-pyran-4-yl)propanoic acid	1207447-40-2	98%	1g	￥4712.00	2024-08-09

(R)-2-Hydroxy-3-(tetrahydro-2H-pyran-4-yl)propanoic acid Related Literature

1. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on (R)-2-Hydroxy-3-(tetrahydro-2H-pyran-4-yl)propanoic acid

Comprehensive Overview of (R)-2-Hydroxy-3-(tetrahydro-2H-pyran-4-yl)propanoic acid (CAS No. 1207447-40-2)

The compound (R)-2-Hydroxy-3-(tetrahydro-2H-pyran-4-yl)propanoic acid, identified by its CAS No. 1207447-40-2, is a chiral carboxylic acid derivative with significant potential in pharmaceutical and synthetic chemistry. Its unique structural features, including the tetrahydro-2H-pyran-4-yl moiety and the (R)-2-hydroxy configuration, make it a valuable intermediate for drug discovery and fine chemical synthesis. Researchers and industry professionals are increasingly interested in this compound due to its role in developing enantioselective catalysts and bioactive molecules.

One of the key reasons for the growing attention toward (R)-2-Hydroxy-3-(tetrahydro-2H-pyran-4-yl)propanoic acid is its relevance in addressing modern challenges in green chemistry and sustainable synthesis. As the demand for eco-friendly and efficient synthetic routes rises, this compound's chiral purity and functional groups offer opportunities for asymmetric hydrogenation and biocatalytic transformations. Its CAS No. 1207447-40-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its importance in academic and industrial research.

In the context of drug development, (R)-2-Hydroxy-3-(tetrahydro-2H-pyran-4-yl)propanoic acid serves as a precursor for designing novel therapeutic agents. Its structural similarity to natural metabolites allows for the creation of analogs targeting enzymes and receptors involved in metabolic disorders. Recent studies highlight its potential in neuroprotective and anti-inflammatory applications, aligning with current trends in precision medicine and personalized therapeutics.

The synthesis and characterization of CAS No. 1207447-40-2 often involve advanced techniques such as NMR spectroscopy, HPLC chiral separation, and X-ray crystallography. These methods ensure high enantiomeric excess and purity, critical for its application in asymmetric synthesis. Furthermore, the compound's stability under various conditions makes it a reliable candidate for scale-up processes in pharmaceutical manufacturing.

Another area of interest is the compound's role in material science. The tetrahydro-2H-pyran-4-yl group contributes to the formation of supramolecular structures, which are explored for advanced materials like self-assembling polymers and molecular sensors. This interdisciplinary applicability underscores the versatility of (R)-2-Hydroxy-3-(tetrahydro-2H-pyran-4-yl)propanoic acid beyond traditional organic synthesis.

From a commercial perspective, suppliers and distributors of CAS No. 1207447-40-2 emphasize its high demand in research institutions and pharmaceutical companies. Keywords such as "chiral building blocks", "enantiopure compounds", and "pharmaceutical intermediates" are commonly associated with this product, reflecting its niche yet expanding market. Regulatory compliance and quality assurance are paramount, given its use in GMP-certified environments.

In conclusion, (R)-2-Hydroxy-3-(tetrahydro-2H-pyran-4-yl)propanoic acid (CAS No. 1207447-40-2) represents a multifaceted compound with broad applications in medicinal chemistry, catalysis, and material science. Its chiral properties and functional diversity align with contemporary research priorities, making it a subject of ongoing exploration and innovation.